Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate
Overview
Description
Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate (MDC) is a synthetic compound with a wide range of applications in both scientific research and industry. MDC is a versatile compound, as it can be used as a starting material for the synthesis of other compounds, or as a reagent in a variety of reactions. MDC is also used in the production of pharmaceuticals, food additives, and other industrial chemicals. In addition, MDC has been studied for its potential therapeutic applications, as it has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties.
Scientific Research Applications
Corrosion Inhibition
Indanone derivatives, including molecules structurally related to methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate, have been studied for their anti-corrosive behavior on mild steel in hydrochloric acid solutions. These compounds exhibit significant inhibitory properties, with the efficiency increasing alongside inhibitor concentration. The inhibition is attributed to the adsorption of inhibitor molecules on the metal surface, following the Langmuir isotherm approximation for the adsorption process. This suggests potential applications in corrosion protection strategies for industrial materials (Saady et al., 2018).
Synthesis of Pesticide Intermediates
Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate derivatives have been identified as key intermediates in the synthesis of the pesticide Indoxacarb. Improved synthetic methods for these intermediates have been developed, enhancing the efficiency and reducing the cost of production. This highlights the compound's significance in the agricultural sector, particularly in the synthesis of new pesticides (Jing, 2012).
Biocatalysis in Agricultural Chemical Production
A study demonstrated the use of a Bacillus cereus strain for the stereoselective biocatalytic production of a chiral intermediate of Indoxacarb, showcasing an innovative approach to producing agrochemicals. This biocatalytic process offers a sustainable alternative to traditional chemical synthesis, potentially leading to more environmentally friendly production methods for insecticides (Zhang et al., 2019).
properties
IUPAC Name |
methyl 1-oxo-2,3-dihydroindene-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O3/c1-14-11(13)8-2-4-9-7(6-8)3-5-10(9)12/h2,4,6H,3,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYKBHCRUMAMBPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)C(=O)CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70438876 |
Source
|
| Record name | Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70438876 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
68634-02-6 |
Source
|
| Record name | Methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70438876 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 1-oxo-2,3-dihydro-1H-indene-5-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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